![molecular formula C20H21FN2O5S B1227114 1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester](/img/structure/B1227114.png)
1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester
Overview
Description
1-(2-fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester is a sulfonamide.
Scientific Research Applications
Structural and Theoretical Studies
1-(2-Fluorophenyl)-1-cyclopentanecarboxylic acid [2-oxo-2-(4-sulfamoylanilino)ethyl] ester and its derivatives have been examined in structural and theoretical studies. For instance, certain derivatives have been synthesized as potential HIV-1 integrase inhibitors. The structural analyses and theoretical calculations provide insights into the coplanar alignment of certain molecular components and docking studies suggest potential binding modes in line with structure-activity relationships (Vandurm et al., 2009).
Organic Synthesis
The compound has also seen applications in organic synthesis. For example, the Michael addition of β-keto esters to certain ketones in the presence of a pentacoordinate organosilicate has been explored. This process demonstrates the role of silicates acting as both a Lewis acid catalyst and a Bronsted base catalyst simultaneously (Tateiwa & Hosomi, 2001).
Antimicrobial Activity
In a search for biologically active compounds, derivatives of the mentioned compound have been synthesized with the introduction of fluorine atoms. The resulting derivatives exhibited antimicrobial activity, suggesting the potential for developing antimicrobial agents (Issayeva et al., 2019).
Antisepsis Agents
Additionally, optically active derivatives of the compound have been synthesized and are being investigated as potential antisepsis agents. Efficient synthesis methods have been established for these compounds, indicating their relevance in medical and pharmacological research (Yamada et al., 2006).
properties
Molecular Formula |
C20H21FN2O5S |
|---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
[2-oxo-2-(4-sulfamoylanilino)ethyl] 1-(2-fluorophenyl)cyclopentane-1-carboxylate |
InChI |
InChI=1S/C20H21FN2O5S/c21-17-6-2-1-5-16(17)20(11-3-4-12-20)19(25)28-13-18(24)23-14-7-9-15(10-8-14)29(22,26)27/h1-2,5-10H,3-4,11-13H2,(H,23,24)(H2,22,26,27) |
InChI Key |
PGPJEEIVJCYMFI-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2F)C(=O)OCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-fluorophenyl)methyl]-N-[3-(methylthio)phenyl]-1,3-diazinane-1-carbothioamide](/img/structure/B1227038.png)
![1-[(4-Fluorophenyl)-oxomethyl]-3-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-2-azepanone](/img/structure/B1227041.png)
